![molecular formula C13H14ClN3O2 B2622007 4-chloro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]butanamide CAS No. 899745-42-7](/img/structure/B2622007.png)
4-chloro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]butanamide is a chemical compound that has been extensively studied in the field of scientific research. This compound has been found to have a wide range of applications in various fields, including medicinal chemistry and biochemistry.
Mechanism of Action
Target of Action
Phthalazine derivatives, which include 4-chloro-n-[(4-oxo-3h-phthalazin-1-yl)methyl]butanamide, have been reported to act as non-competitive ampa receptor antagonists .
Biochemical Pathways
Given its role as an ampa receptor antagonist, it can be inferred that it affects glutamatergic signaling pathways, which play a crucial role in synaptic transmission and plasticity in the central nervous system .
Result of Action
As an ampa receptor antagonist, it likely reduces the excitatory neurotransmission mediated by these receptors, which could have various downstream effects depending on the specific physiological context .
Advantages and Limitations for Lab Experiments
One advantage of using 4-chloro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]butanamide in lab experiments is that it has been well-studied and its synthesis method is well-established. In addition, this compound has been found to have potent anticancer and anti-inflammatory properties, making it a promising candidate for further research. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.
Future Directions
There are many possible future directions for research on 4-chloro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]butanamide. One area of research could be to further investigate its mechanisms of action, which may lead to the development of more effective treatments for cancer and inflammatory diseases. In addition, researchers could explore the use of this compound in combination with other drugs to enhance its anticancer and anti-inflammatory effects. Finally, further studies could be conducted to optimize the synthesis method of this compound to improve its yield and purity.
Synthesis Methods
The synthesis of 4-chloro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]butanamide involves the reaction of 4-oxo-3H-phthalazine-1-carboxylic acid with 4-chlorobutanoyl chloride in the presence of a base. The resulting intermediate is then treated with N,N-dimethylformamide dimethyl acetal to yield the final product. This synthesis method has been well-established and has been used by many researchers to obtain high yields of 4-chloro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]butanamide.
Scientific Research Applications
4-chloro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]butanamide has been extensively studied in the field of medicinal chemistry. It has been found to have anticancer properties and has been investigated as a potential treatment for various types of cancer, including breast cancer, lung cancer, and leukemia. In addition, this compound has also been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
4-chloro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClN3O2/c14-7-3-6-12(18)15-8-11-9-4-1-2-5-10(9)13(19)17-16-11/h1-2,4-5H,3,6-8H2,(H,15,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVDMDGRMWCZUQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NNC2=O)CNC(=O)CCCCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.